N-[4-(carbamoylmethyl)phenyl]-2-(4-fluorophenoxy)acetamide

• IUPAC Name: 2-[4-[[2-(4-fluorophenoxy)acetyl]amino]phenyl]acetamide
• InChI: InChI=1S/C16H15FN2O3/c17-12-3-7-14(8-4-12)22-10-16(21)19-13-5-1-11(2-6-13)9-15(18)20/h1-8H,9-10H2,(H2,18,20)(H,19,21)
• InChI Key: FTACNIVRTCSCQW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)N)NC(=O)COC2=CC=C(C=C2)F
• Molecular Formula: C16H15FN2O3
• Molecular Weight: 302.30 g/mol

Description

“N-[4-(carbamoylmethyl)phenyl]-2-(4-fluorophenoxy)acetamide” is a complex organic compound. It contains several functional groups, including a carbamoyl group (-CONH2), a phenyl group (C6H5-), and a fluoro group (-F). The presence of these functional groups suggests that this compound may have interesting chemical and physical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the carbamoylmethyl group and the introduction of the fluoro group. The exact synthesis process would depend on the starting materials and the specific conditions required.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the carbamoyl, phenyl, and fluoro groups would likely influence the overall shape and properties of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its molecular structure and the conditions under which the reactions occur. The carbamoyl, phenyl, and fluoro groups could potentially participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure. The presence of the carbamoyl, phenyl, and fluoro groups could confer specific properties to the compound.

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the biological system with which it interacts. Given the presence of the carbamoyl, phenyl, and fluoro groups, it could potentially interact with various biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is handled and used. Proper safety precautions should be taken when working with this compound.

Future Directions

Future research on this compound could involve further exploration of its synthesis, properties, and potential applications. This could include studies to better understand its mechanism of action, its behavior under different conditions, and its interactions with other substances.